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Compound of Interest

Compound Name: Aloisine B

Cat. No.: B10788963

Get Quote

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
This document provides a comprehensive guide for the use of Aloisine B in a laboratory

setting. Aloisine B is a potent inhibitor of Cyclin-Dependent Kinases (CDKs) and Glycogen

Synthase Kinase-3 (GSK-3), making it a valuable tool for research in cell cycle regulation,

cancer biology, and neurodegenerative diseases.

Introduction to Aloisine B
Aloisine B belongs to the 6-phenyl[5H]pyrrolo[2,3-b]pyrazine family of compounds. Its primary

mechanism of action is the competitive inhibition of ATP binding to the catalytic subunit of

CDKs and GSK-3.[1] This inhibition leads to cell cycle arrest at the G1 and G2 phases, making

Aloisine B a subject of interest for its anti-proliferative properties.[1][2]

Chemical Properties:
Molecular Formula: C₁₄H₁₀ClN₃

Molecular Weight: 255.71 g/mol
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Appearance: Crystalline solid

Solubility: Soluble in DMSO.

Storage: Store powder at -20°C. For long-term storage, it is recommended to store in a

desiccated environment. Stock solutions in DMSO can be stored at -20°C for short periods,

but fresh preparation is recommended.

Mechanism of Action
Aloisine B functions as an ATP-competitive inhibitor of specific kinases. It binds to the ATP-

binding pocket of enzymes like CDK1, CDK2, CDK5, and GSK-3β. This binding is stabilized by

hydrogen bonds with key amino acid residues in the kinase domain, preventing the binding of

ATP and subsequent phosphorylation of substrate proteins.[1] This action blocks the signaling

pathways that are dependent on these kinases, leading to the observed cellular effects.

Below is a diagram illustrating the simplified signaling pathway affected by Aloisine B.
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Preparation

Reaction

Detection & Analysis

Prepare Aloisine B dilutions

Combine Aloisine B and Kinase Mix

Prepare Kinase/Substrate Mix

Initiate with ATP/[γ-³²P]ATP

Incubate at 30°C

Spot on P81 paper

Wash P81 papers

Scintillation Counting

Calculate % Inhibition

Determine IC₅₀
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Sample Preparation

Electrophoresis & Transfer

Immunodetection

Treat cells with Aloisine B

Lyse cells and quantify protein

Prepare samples for SDS-PAGE

Separate proteins by SDS-PAGE

Transfer proteins to membrane

Block the membrane

Incubate with primary antibody

Incubate with secondary antibody

Visualize with chemiluminescence

Analyze band intensity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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